Cas no 651769-84-5 (1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-)
651769-84-5 structure
Product Name:1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
CAS No:651769-84-5
MF:C12H16N4O2
MW:248.281042098999
CID:403270
PubChem ID:23540982
Update Time:2025-04-19
1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
- 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-2H-tetrazole
- DTXSID20634841
- 651769-84-5
-
- Inchi: 1S/C12H16N4O2/c1-8(2)7-18-10-5-4-9(6-11(10)17-3)12-13-15-16-14-12/h4-6,8H,7H2,1-3H3,(H,13,14,15,16)
- InChI Key: HHBHSFYIVSNIKS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C2N=NNN=2)=CC=1OC)CC(C)C
Computed Properties
- Exact Mass: 248.12748
- Monoisotopic Mass: 248.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.92
1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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